5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide

• Molecular Formula: C22H21BrN2O2
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 5-bromo-N-[3-(pentanoylamino)phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H21BrN2O2/c1-2-3-13-21(26)24-15-7-4-8-16(14-15)25-22(27)19-11-5-10-18-17(19)9-6-12-20(18)23/h4-12,14H,2-3,13H2,1H3,(H,24,26)(H,25,27)
• InChI Key: FKKNUBXYIVLDNO-UHFFFAOYSA-N
• SMILES: CCCCC(=O)NC1=CC=CC(=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Br
• Canonical SMILES: CCCCC(=O)NC1=CC(=CC=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Br

Description

5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide is a chemical compound that belongs to the class of naphthamides. It has gained significant attention in scientific research due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of 5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide is not fully understood. However, it has been suggested that it inhibits the activity of certain enzymes that are involved in cancer cell growth and inflammation. It also has been shown to modulate the activity of certain receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide has been found to have several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also has been found to reduce the production of pro-inflammatory cytokines and oxidative stress markers. In addition, it has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide in lab experiments is its high potency and selectivity. It has been found to have minimal toxicity to normal cells and tissues. However, one limitation is its poor solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research of 5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide. One direction is to investigate its potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular diseases. Another direction is to optimize its chemical structure to improve its solubility and pharmacokinetic properties. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of 5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide involves the reaction of 5-bromo-1-naphthoic acid with 3-aminobenzoic acid pentanamide in the presence of a coupling agent such as N-(3-dimethylaminopropyl)-N-ethylcarbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions. The resulting product is purified by recrystallization or chromatography.

Scientific Research Applications

5-bromo-N-[3-(pentanoylamino)phenyl]-1-naphthamide has been extensively studied for its potential as a therapeutic agent for various diseases. It has been shown to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. Furthermore, it has been found to have anti-inflammatory and neuroprotective effects. It has also been investigated as a potential treatment for Alzheimer's disease and Parkinson's disease.